Cas no 117067-99-9 (2-(Dimethylamino)-2-(1H-pyrrol-3-yl)acetonitrile)

• Product Name: 2-(Dimethylamino)-2-(1H-pyrrol-3-yl)acetonitrile
• CAS No: 117067-99-9
• MF: C₈H₁₁N₃
• MW: 149.193041086197
• MDL: MFCD12964755
• CID: 3163089
• PubChem ID: 14246752
• Update Time: 2025-05-20

2-(Dimethylamino)-2-(1H-pyrrol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• a-(dimethylamino)-1H-Pyrrole-3-acetonitrile
• SEA06799
• 2-(dimethylamino)-2-(1H-pyrrol-3-yl)acetonitrile
• EN300-99676
• 117067-99-9
• AKOS006357604
• Z1203746605
• 2-(Dimethylamino)-2-(1H-pyrrol-3-yl)acetonitrile

• MDL： MFCD12964755
• Inchi： 1S/C8H11N3/c1-11(2)8(5-9)7-3-4-10-6-7/h3-4,6,8,10H,1-2H3
• InChI Key： IIJVWWMUVFDXAH-UHFFFAOYSA-N
• SMILES： N(C)(C)C(C#N)C1C=CNC=1

Computed Properties

• Exact Mass: 149.095297364Da
• Monoisotopic Mass: 149.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.8Ų

Additional information on 2-(Dimethylamino)-2-(1H-pyrrol-3-yl)acetonitrile

Research Brief on 2-(Dimethylamino)-2-(1H-pyrrol-3-yl)acetonitrile (CAS: 117067-99-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-(Dimethylamino)-2-(1H-pyrrol-3-yl)acetonitrile (CAS: 117067-99-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery. The compound's pyrrole and nitrile functional groups make it a versatile intermediate for the development of novel bioactive molecules.

Recent studies have highlighted the role of 2-(Dimethylamino)-2-(1H-pyrrol-3-yl)acetonitrile as a key building block in the synthesis of heterocyclic compounds, which are prevalent in many FDA-approved drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyrrole-based kinase inhibitors, showing promising activity against cancer cell lines. The compound's ability to act as a precursor for more complex molecules underscores its importance in medicinal chemistry.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 2-(Dimethylamino)-2-(1H-pyrrol-3-yl)acetonitrile exhibit moderate inhibitory effects on specific enzymes involved in inflammatory pathways. This suggests potential applications in the development of anti-inflammatory agents. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

The synthesis of 2-(Dimethylamino)-2-(1H-pyrrol-3-yl)acetonitrile has also been optimized in recent years. A 2022 paper in Organic Letters described a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions, which significantly improves the scalability and purity of the compound. This advancement is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its potential toxicity profiles are areas that require further investigation. Researchers are actively exploring modifications to the core structure to enhance its drug-like properties while minimizing adverse effects. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 2-(Dimethylamino)-2-(1H-pyrrol-3-yl)acetonitrile (CAS: 117067-99-9) represents a valuable scaffold in drug discovery, with demonstrated potential in kinase inhibition and anti-inflammatory applications. Ongoing research aims to address its limitations and expand its utility in the development of next-generation therapeutics. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail.